1-(3,4-dimethylbenzoyl)-4-(2-phenylethyl)piperazine

• IUPAC Name: (3,4-dimethylphenyl)-[4-(2-phenylethyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C21H26N2O/c1-17-8-9-20(16-18(17)2)21(24)23-14-12-22(13-15-23)11-10-19-6-4-3-5-7-19/h3-9,16H,10-15H2,1-2H3
• InChI Key: VOCWCFDTJGFFHP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)N2CCN(CC2)CCC3=CC=CC=C3)C
• Molecular Formula: C21H26N2O
• Molecular Weight: 322.4 g/mol

Description

1-(3,4-dimethylbenzoyl)-4-(2-phenylethyl)piperazine, commonly known as DMPP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMPP is a piperazine derivative that has been extensively studied for its pharmacological properties, including its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.

Mechanism of Action

DMPP acts as an agonist at the α7 nicotinic acetylcholine receptor, which is a ligand-gated ion channel that is involved in various physiological processes, including synaptic transmission and learning and memory. DMPP binds to the receptor and activates it, leading to the influx of calcium ions into the cell, which triggers various downstream signaling pathways.
Biochemical and Physiological Effects
DMPP has been found to exhibit various biochemical and physiological effects, including the enhancement of synaptic transmission and the improvement of cognitive function. DMPP has also been found to exhibit neuroprotective effects, reducing the damage caused by various neurotoxic agents.

Advantages and Limitations for Lab Experiments

DMPP has several advantages for use in lab experiments, including its high potency, selectivity, and solubility in water. However, DMPP also has some limitations, including its potential toxicity and the need for caution when handling the compound.

Future Directions

There are several potential future directions for the study of DMPP, including the investigation of its potential therapeutic applications in various neurological disorders, including Alzheimer's disease and schizophrenia. Additionally, further studies are needed to investigate the potential long-term effects of DMPP on the brain and other organs. Finally, the development of more potent and selective agonists for the α7 nicotinic acetylcholine receptor could lead to the development of new therapeutic agents for various neurological disorders.

Synthesis Methods

DMPP can be synthesized using various methods, including the reaction of 3,4-dimethylbenzoyl chloride with 2-phenylethylpiperazine in the presence of a base. The reaction takes place at room temperature and yields DMPP as a white crystalline solid. Other methods of synthesis include the reaction of 3,4-dimethylbenzoyl chloride with piperazine followed by the reaction of the resulting compound with phenethylamine.

Scientific Research Applications

DMPP has been extensively studied for its potential applications in scientific research. It has been found to exhibit agonistic activity towards the α7 nicotinic acetylcholine receptor, which is involved in various physiological processes, including learning and memory. DMPP has been used in various studies to investigate the role of the α7 nicotinic acetylcholine receptor in these processes.